Cas no 1261632-69-2 (5,4'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 5,4'-Bis(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261632-69-2
• MF: C₁₅H₇F₆N
• MW: 315.213204622269
• CID: 4994804
• Update Time: 2023-08-24

5,4'-Bis(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,4'-Bis(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C15H7F6N/c16-14(17,18)11-4-1-9(2-5-11)13-7-12(15(19,20)21)6-3-10(13)8-22/h1-7H
• InChI Key： JVVUEXDIZLOZHM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(=C1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 5
• Topological Polar Surface Area: 23.8